Cas no 31028-32-7 (3(2H)-Isothiazolone, 4,5-dichloro-, 1-oxide)

• Product Name: 3(2H)-Isothiazolone, 4,5-dichloro-, 1-oxide
• CAS No: 31028-32-7
• MF: C₃HCl₂NO₂S
• MW: 186.016537427902
• CID: 1445554
• Update Time: 2024-08-25

3(2H)-Isothiazolone, 4,5-dichloro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone, 4,5-dichloro-, 1-oxide

• Inchi： 1S/C3HCl2NO2S/c4-1-2(5)9(8)6-3(1)7/h(H,6,7)
• InChI Key： JJWPKSPIMFQRSJ-UHFFFAOYSA-N
• SMILES： S1(=O)C(Cl)=C(Cl)C(=O)N1

Computed Properties

• Exact Mass: 184.91063

Experimental Properties

• Density: 2.03±0.1 g/cm3(Predicted)
• PSA: 46.17
• pka: -1.84±0.60(Predicted)